Cas no 6628-03-1 (4-(4-bromophenyl)butanoyl Chloride)

• Product Name: 4-(4-bromophenyl)butanoyl Chloride
• CAS No: 6628-03-1
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 1707041
• PubChem ID: 246776
• Update Time: 2025-04-21

4-(4-bromophenyl)butanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)butanoyl Chloride
• KB-238188
• CTK2F3951
• AC1L6ITK
• 4-(4-Brom-phenyl)-butyrylchlorid
• 4-(4-bromophenyl)-butyryl chloride
• AC1Q264Y
• 4-(4-bromo-phenyl)-butyryl chloride
• 4-p-Bromphenylbuttersaeurechlorid
• AG-J-00472
• 4-(4-bromophenyl)butyric acid chloride
• NSC60280
• AR-1F6217
• KB-238188; CTK2F3951; AC1L6ITK; 4-(4-Brom-phenyl)-butyrylchlorid; 4-(4-bromophenyl)-butyryl chloride; AC1Q264Y; 4-(4-bromo-phenyl)-butyryl chloride; 4-p-Bromphenylbuttersaeurechlorid; AG-J-00472; 4-(4-bromophenyl)butyric acid chloride; NSC60280; AR-1F6217;
• NSC-60280
• QMAWCTRRPJNDBJ-UHFFFAOYSA-N
• 6628-03-1
• SCHEMBL3866365
• DTXSID80289316

• Inchi： 1S/C10H10BrClO/c11-9-6-4-8(5-7-9)2-1-3-10(12)13/h4-7H,1-3H2
• InChI Key： QMAWCTRRPJNDBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCC(=O)Cl

Computed Properties

• Exact Mass: 259.9604
• Monoisotopic Mass: 259.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.453
• Boiling Point: 321.8°C at 760 mmHg
• Flash Point: 148.4°C
• Refractive Index: 1.553
• PSA: 17.07